molecular formula C13H11BrN2 B15451126 1-Benzyl-4-cyanopyridin-1-ium bromide CAS No. 62417-98-5

1-Benzyl-4-cyanopyridin-1-ium bromide

Cat. No.: B15451126
CAS No.: 62417-98-5
M. Wt: 275.14 g/mol
InChI Key: XFWFYAFNUXEXRE-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzyl-4-cyanopyridin-1-ium bromide is an N-alkyl pyridinium salt that serves as a potent metal-free organocatalyst in synthetic chemistry. Scientific studies have demonstrated its high efficacy in the selective oxidation of methyl aromatic hydrocarbons, such as p-xylene, using molecular oxygen as a clean oxidant . In these metal-free catalytic systems, it facilitates the transformation of raw materials into valuable oxygenates like alcohols, aldehydes, and carboxylic acids, which are critical intermediates in agricultural, pharmaceutical, and polymer industries . The compound's value stems from its role in enabling these transformations under milder conditions, potentially avoiding over-oxidation and coking issues associated with traditional metal catalysts . The electron-withdrawing cyano group at the 4-position of the pyridinium ring is a key structural feature that influences its catalytic performance . Quaternary pyridinium salts, in general, are recognized for their thermal stability and ease of recycling from reaction mixtures, making them attractive for sustainable chemical processes . This product is intended for research applications only and is not designed for human therapeutic or veterinary use.

Properties

CAS No.

62417-98-5

Molecular Formula

C13H11BrN2

Molecular Weight

275.14 g/mol

IUPAC Name

1-benzylpyridin-1-ium-4-carbonitrile;bromide

InChI

InChI=1S/C13H11N2.BrH/c14-10-12-6-8-15(9-7-12)11-13-4-2-1-3-5-13;/h1-9H,11H2;1H/q+1;/p-1

InChI Key

XFWFYAFNUXEXRE-UHFFFAOYSA-M

Canonical SMILES

C1=CC=C(C=C1)C[N+]2=CC=C(C=C2)C#N.[Br-]

Origin of Product

United States

Comparison with Similar Compounds

Key Findings:

  • Electron-Withdrawing vs. Electron-Donating Groups: The cyano group in compound b enhances TA selectivity (78%) compared to the dimethylamino-substituted c (65%) due to its electron-withdrawing nature, which stabilizes reaction intermediates .
  • Conversion Efficiency : Compound c achieves the highest conversion (91%) but lower TA selectivity, indicating a trade-off between activity and selectivity.
  • Alkyl Chain Effects : Long alkyl chains (e.g., decyl in d ) moderately improve conversion (82%) compared to unsubstituted a (72%), likely due to improved micellar stabilization in reaction media .

Structural Insights

X-ray crystallography of related compounds, such as 1-(4-cyanobenzyl)-4-methylpyridinium bromide, reveals that the cyano group participates in π-π stacking interactions with aromatic systems, which may stabilize the catalyst-substrate complex and enhance selectivity . In contrast, dimethylamino-substituted analogues exhibit weaker stacking due to steric hindrance and electron donation, reducing selectivity .

Q & A

Basic Research Questions

Q. What are the recommended safety protocols for handling 1-Benzyl-4-cyanopyridin-1-ium bromide in laboratory settings?

  • Methodological Answer : Prioritize personal protective equipment (PPE), including gloves, goggles, and lab coats. In case of skin contact, wash immediately with soap and water for ≥15 minutes; for eye exposure, rinse thoroughly with water for 10–15 minutes and consult an ophthalmologist . Conduct reactions in a fume hood to avoid inhalation risks, and ensure emergency protocols (e.g., access to fresh air, medical consultation) are established. Toxicity data for similar pyridinium bromides suggest limited inhalation hazards but caution due to incomplete toxicological profiles .

Q. How can researchers optimize the synthesis of 1-Benzyl-4-cyanopyridin-1-ium bromide?

  • Methodological Answer : Use quaternization reactions between 4-cyanopyridine and benzyl bromide in anhydrous solvents (e.g., acetonitrile) under reflux. Monitor reaction progress via thin-layer chromatography (TLC) or NMR spectroscopy. Purify via recrystallization from ethanol or acetone to remove unreacted precursors. Similar pyridinium bromide syntheses emphasize stoichiometric control (1:1 molar ratio) and inert atmospheres to prevent side reactions .

Q. What spectroscopic techniques are critical for characterizing 1-Benzyl-4-cyanopyridin-1-ium bromide?

  • Methodological Answer : Employ 1H^1H- and 13C^{13}C-NMR to confirm the benzyl and pyridinium moieties, with the cyano group appearing as a sharp singlet (~110 ppm in 13C^{13}C-NMR). FTIR can validate the C≡N stretch (~2240 cm1^{-1}) and aromatic C-H stretches. For bromide counterion verification, ion chromatography or capillary electrophoresis with UV detection (optimized for chloride/bromide resolution) is recommended .

Advanced Research Questions

Q. How can crystallographic data contradictions (e.g., enantiomorph-polarity errors) be resolved for 1-Benzyl-4-cyanopyridin-1-ium bromide?

  • Methodological Answer : Use SHELXL for refinement, incorporating Flack’s xx parameter to assess chirality. Simulated intensity data for centrosymmetric structures show that xx avoids false polarity indications compared to Rogers’ η\eta, which may overestimate precision in near-symmetric systems . Validate results against high-resolution datasets (e.g., synchrotron-derived) and cross-check with computational models (DFT-optimized geometries) to resolve ambiguities .

Q. What role does the cyano group play in the electrochemical properties of 1-Benzyl-4-cyanopyridin-1-ium bromide for energy applications?

  • Methodological Answer : The electron-withdrawing cyano group enhances charge-transfer efficiency, making the compound a candidate for dye-sensitized solar cells (DSSCs) or organic semiconductors. Compare cyclic voltammetry (CV) profiles with non-cyano analogs to quantify redox potentials. In photovoltaic testing, integrate into perovskite precursor layers (e.g., with FAPbBr3_3) and measure open-circuit voltage improvements via EQE analysis .

Q. How can capillary electrophoresis (CE) be optimized to quantify bromide ions in 1-Benzyl-4-cyanopyridin-1-ium bromide samples?

  • Methodological Answer : Use a borate buffer (pH 9.3) with 10 mM sodium dodecyl sulfate (SDS) to enhance bromide mobility. Apply a 25 kV voltage and UV detection at 200 nm. Calibrate with standard KBr solutions (0.1–10 ppm). Address matrix effects (e.g., chloride interference) via sample dilution or ion-exchange pretreatment. Validation through spike-recovery experiments ensures accuracy (±5% error tolerance) .

Data Contradiction Analysis

Q. How should researchers address discrepancies in bromide quantification between ion chromatography and gravimetric analysis?

  • Methodological Answer : Cross-validate methods using certified reference materials (CRMs). Gravimetric analysis (e.g., silver nitrate precipitation) may overestimate bromide if halide impurities (e.g., chloride) are present. Ion chromatography with suppressed conductivity detection provides higher specificity. For trace-level analysis, inductively coupled plasma mass spectrometry (ICP-MS) offers sub-ppb sensitivity .

Application-Oriented Questions

Q. Can 1-Benzyl-4-cyanopyridin-1-ium bromide serve as a phase-transfer catalyst in asymmetric synthesis?

  • Methodological Answer : Test catalytic efficiency in biphasic reactions (e.g., alkylation of indole derivatives). Compare enantiomeric excess (ee) using chiral HPLC with cellulose-based columns. The benzyl group may enhance solubility in organic phases, while the pyridinium core stabilizes transition states. Benchmark against commercial catalysts (e.g., tetrabutylammonium bromide) to assess performance .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.